Cas no 1179362-98-1 (4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride)

• Product Name: 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride
• CAS No: 1179362-98-1
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• CID: 1030758
• PubChem ID: 46839718
• Update Time: 2025-05-28

4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride
• 4-(Trifluoromethyl)quinoline-2-carboximidamide--hydrogen chloride (1/1)
• 4-(Trifluoromethyl)quinoline-2-carboximidamidehydrochloride
• 1179362-98-1
• AKOS015847515
• DTXSID60676649
• DB-357615

• Inchi： 1S/C11H8F3N3.ClH/c12-11(13,14)7-5-9(10(15)16)17-8-4-2-1-3-6(7)8;/h1-5H,(H3,15,16);1H
• InChI Key： AJUVPYTUDYIMMM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C(=N)N)N=C2C=CC=CC=12)(F)F

Computed Properties

• Exact Mass: 275.0437095g/mol
• Monoisotopic Mass: 275.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride

Recent Advances in the Study of 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS: 1179362-98-1)

The compound 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride (CAS: 1179362-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoline scaffold and trifluoromethyl group, exhibits promising pharmacological properties, particularly in the context of antimicrobial and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic uses.

One of the key areas of investigation has been the antimicrobial activity of 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and interfere with essential enzymatic processes. These findings suggest its potential as a lead compound for developing novel antibiotics to address the growing issue of antimicrobial resistance.

In addition to its antimicrobial properties, recent research has highlighted the anticancer potential of this compound. A preclinical study conducted by a team at the National Cancer Institute revealed that 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride exhibits selective cytotoxicity against several cancer cell lines, including breast, lung, and colon cancer. The compound was found to induce apoptosis through the activation of caspase-3 and -9 pathways, while showing minimal toxicity to normal cells. These results position it as a promising candidate for further development in oncology therapeutics.

The synthetic chemistry of 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's increasing emphasis on sustainable chemistry practices. This advancement is expected to facilitate larger-scale production for both research and potential clinical applications.

Pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Research published in Drug Metabolism and Disposition reported favorable oral bioavailability and tissue distribution patterns in rodent models, with particular accumulation observed in lung and liver tissues. These properties, combined with its demonstrated efficacy, support further investigation into its therapeutic potential across multiple disease areas.

Looking forward, the research community anticipates several directions for 4-(Trifluoromethyl)quinoline-2-carboximidamide hydrochloride. Current efforts are focused on structural optimization to enhance potency and reduce potential off-target effects. Additionally, combination therapy studies are underway to explore synergistic effects with existing antimicrobial and anticancer agents. The compound's unique chemical structure and demonstrated biological activities make it a compelling subject for continued investigation in chemical biology and drug discovery.